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Compound of Interest

Compound Name: 6-Chloro-7-methylchromone

CAS No.: 67029-84-9

Cat. No.: B1630608

Get Quote

Executive Summary
6-Chloro-7-methylchromone (and its critical derivative, 6-chloro-3-formyl-7-methylchromone)

represents a privileged scaffold in medicinal chemistry.[1] The unique substitution pattern—

combining a lipophilic methyl group at C7 with an electron-withdrawing chlorine at C6—

modulates the electronic properties of the pyran ring, enhancing binding affinity in targets

ranging from multidrug resistance (MDR) proteins to bacterial DNA gyrase.

This guide provides a validated technical roadmap for researchers. It moves beyond basic

synthesis to detail the Vilsmeier-Haack cyclization (the industry-standard "Gateway" reaction)

and downstream functionalization protocols for generating bioactive libraries (Schiff bases,

pyrazoles, and chalcones).
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Property Specification

IUPAC Name 6-Chloro-7-methyl-4-oxo-4H-1-benzopyran

Key Derivative
6-Chloro-3-formyl-7-methylchromone (CAS:

64481-12-5)

Molecular Weight 194.61 g/mol (Core) / 222.62 g/mol (3-Formyl)

Appearance Pale yellow to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, hot Ethanol; sparingly

soluble in water

Pharmacophore Benzopyran-4-one (Chromone)

Key Reactivity

C3: Electrophilic attack / Condensation

(Aldehyde handle)C2: Nucleophilic attack (Ring

opening/recyclization)C6-Cl: Cross-coupling

potential (Suzuki/Buchwald)

Mechanistic Insight: Why this Substitution Pattern?
C6-Chlorine: Increases metabolic stability (blocking oxidation at the para-position relative to

the ether oxygen) and provides a handle for halogen-bonding interactions in protein active

sites.

C7-Methyl: Enhances lipophilicity (

), improving membrane permeability—a critical factor for intracellular targets like MDR1 (P-
glycoprotein).

Protocol A: The "Gateway" Synthesis (Core Scaffold
Construction)
Objective: Synthesize the activated intermediate 6-chloro-3-formyl-7-methylchromone from

substituted acetophenone precursors.

Rationale: While the bare chromone can be made via Claisen condensation, the Vilsmeier-

Haack reaction is preferred in pharmaceutical contexts because it simultaneously constructs
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the pyran ring and installs a reactive C3-formyl group, creating a versatile handle for divergent

synthesis.

Reagents & Equipment[7][8]
Precursor: 2-Hydroxy-5-chloro-4-methylacetophenone (10 mmol)

Reagent A: Dimethylformamide (DMF) (Dry, 60 mmol)

Reagent B: Phosphorus Oxychloride (POCl

) (30 mmol)

Solvent: Dichloromethane (DCM) or neat DMF

Equipment: 3-neck round bottom flask, dropping funnel, CaCl

drying tube, ice bath.

Step-by-Step Methodology
Vilsmeier Reagent Formation:

Cool dry DMF (15 mL) to 0–5°C in an ice bath.

Add POCl

(2.8 mL, 30 mmol) dropwise with vigorous stirring. Caution: Exothermic.

Stir for 30 minutes until the "Vilsmeier salt" (chloroiminium ion) forms (solution may turn

pale yellow/viscous).

Substrate Addition:

Dissolve 2-Hydroxy-5-chloro-4-methylacetophenone (1.99 g, 10 mmol) in minimal DMF (5

mL).

Add this solution dropwise to the Vilsmeier reagent, maintaining temperature <10°C.

Cyclization:
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Remove the ice bath and allow the mixture to reach room temperature.

Stir for 2 hours, then heat to 60°C for 6–12 hours. Monitor via TLC (30% EtOAc/Hexane).

Mechanism:[2][3] The reaction proceeds via formylation of the acetyl methyl group,

followed by intramolecular cyclization involving the phenol oxygen.

Work-up:

Pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

Allow the hydrolysis of the intermediate enamines to proceed (stir for 1–2 hours). The

product will precipitate as a yellow solid.

Purification:

Filter the solid and wash copiously with cold water to remove acidic residues.

Recrystallize from Ethanol/DMF (9:1) or Glacial Acetic Acid.

Expected Yield: 70–85%.

Protocol B: Pharmaceutical Derivatization (Library
Generation)
Objective: Utilize the C3-formyl handle to generate bioactive heterocycles.

Workflow 1: Synthesis of Schiff Bases
(Antimicrobial/Antioxidant)
Target: 6-Chloro-7-methyl-3-[(substituted-phenylimino)methyl]chromone

Reflux: Dissolve 6-chloro-3-formyl-7-methylchromone (1 mmol) and a substituted aniline (1

mmol) in absolute ethanol (20 mL).

Catalysis: Add 2–3 drops of Glacial Acetic Acid.

Reaction: Reflux for 4–6 hours.
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Isolation: Cool to room temperature. The Schiff base typically crystallizes out. Filter and

wash with cold ethanol.

Validation: Check for the disappearance of the aldehyde peak (CHO) in IR (~1690 cm

) and appearance of Imine (C=N) (~1620 cm

).

Workflow 2: Synthesis of Pyrazoles (Anti-inflammatory)
Target: Pyrazole-linked chromone derivatives via Knoevenagel/Heterocyclization.

Step 1: React the 3-formyl chromone with hydrazine hydrate or phenylhydrazine in ethanol.

Condition: Reflux for 6 hours.

Mechanism: Nucleophilic attack at the aldehyde and the C2 position of the chromone ring

can occur. Note: Under controlled conditions, the chromone ring remains intact, forming the

hydrazone, which can cyclize.

Visualizing the Synthetic Pathway

4-Chloro-3-methylphenol Acetylation &
Fries Rearrangement

Ac2O / AlCl3 2-Hydroxy-5-chloro-
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Ortho-acylation Vilsmeier-Haack
(POCl3 / DMF)

Formylation
6-Chloro-3-formyl-
7-methylchromone
(Key Intermediate)

Cyclization

Schiff Bases
(Antimicrobial)R-NH2 / EtOH

Pyrazoles
(Anti-inflammatory)

NH2NH2

Click to download full resolution via product page

Caption: Figure 1. Synthetic workflow from commodity phenols to the high-value 6-chloro-3-

formyl-7-methylchromone scaffold and its downstream pharmaceutical derivatives.

Analytical Validation (QC Parameters)
To ensure the integrity of the intermediate before proceeding to library synthesis, verify the

following spectral markers:
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Technique Marker
Expected Value /
Observation

1H NMR (DMSO-d6) -CHO (Aldehyde)
Singlet at δ 10.0 – 10.3 ppm

(Distinctive deshielded proton)

C2-H (Chromone)

Singlet at δ 8.8 – 9.0 ppm

(Characteristic of 3-

formylchromones)

C5-H (Aromatic)
Singlet at δ 8.1 ppm (Para to

Cl, deshielded by C=O)

C8-H (Aromatic) Singlet at δ 7.6 ppm

-CH3 (Methyl) Singlet at δ 2.4 – 2.5 ppm

IR Spectroscopy C=O (Aldehyde)
Sharp band at 1690–1700

cm⁻¹

C=O (Pyrone)
Strong band at 1640–1650

cm⁻¹

C-Cl Medium band at 700–750 cm⁻¹

Safety & Handling
POCl

: Highly corrosive and reacts violently with water. All Vilsmeier-Haack reactions must be
performed under anhydrous conditions in a fume hood. Quench with ice slowly.

Chromone Derivatives: Many are bioactive.[1][2][3][4] Treat the final product as a potential

sensitizer and biologically active agent. Use standard PPE (Nitrile gloves, goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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